Cas no 2248358-93-0 (Tert-butyl 3-amino-2-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Tert-butyl 3-amino-2-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 2248358-93-0
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• CID: 5971423
• PubChem ID: 137939150
• Update Time: 2025-05-21

Tert-butyl 3-amino-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248358-93-0
• Tert-butyl 3-amino-2-(trifluoromethyl)pyridine-4-carboxylate
• EN300-6508806

• Inchi： 1S/C11H13F3N2O2/c1-10(2,3)18-9(17)6-4-5-16-8(7(6)15)11(12,13)14/h4-5H,15H2,1-3H3
• InChI Key： WSYYPNXCOZXNBU-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)C(=O)OC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 262.09291215g/mol
• Monoisotopic Mass: 262.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 3-amino-2-(trifluoromethyl)pyridine-4-carboxylate

Recent Advances in the Application of Tert-butyl 3-amino-2-(trifluoromethyl)pyridine-4-carboxylate (CAS: 2248358-93-0) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 3-amino-2-(trifluoromethyl)pyridine-4-carboxylate (CAS: 2248358-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its trifluoromethyl and amino functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The unique electronic properties imparted by the trifluoromethyl group enhance the compound's binding affinity and metabolic stability, making it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Tert-butyl 3-amino-2-(trifluoromethyl)pyridine-4-carboxylate as a key building block for the synthesis of novel JAK3 inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK3, a kinase implicated in autoimmune diseases. The researchers employed a combination of computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's efficacy, achieving nanomolar IC50 values in enzymatic assays. These findings underscore the compound's potential as a starting point for the development of next-generation immunomodulatory drugs.

Another notable application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the synthesis of small-molecule antagonists for the adenosine A2A receptor. The study revealed that the trifluoromethyl group played a critical role in enhancing the compound's binding affinity to the receptor, as evidenced by X-ray crystallography data. The researchers also noted that the tert-butyl ester moiety facilitated improved pharmacokinetic properties, including enhanced oral bioavailability. These insights are particularly relevant for the design of CNS-targeted therapeutics, where blood-brain barrier penetration is a key consideration.

Beyond its applications in drug discovery, Tert-butyl 3-amino-2-(trifluoromethyl)pyridine-4-carboxylate has also been investigated as a precursor for the development of fluorescent probes. A 2024 study in Chemical Communications detailed the synthesis of a pyridine-based fluorescent sensor derived from this compound, which exhibited selective binding to zinc ions in biological systems. The probe's high sensitivity and low cytotoxicity make it a promising tool for studying zinc homeostasis in live cells, with potential applications in neurodegenerative disease research.

In conclusion, recent research on Tert-butyl 3-amino-2-(trifluoromethyl)pyridine-4-carboxylate (CAS: 2248358-93-0) highlights its multifaceted utility in chemical biology and pharmaceutical development. Its unique structural features enable diverse applications, from kinase inhibitor design to fluorescent probe development. As synthetic methodologies continue to advance, this compound is poised to play an increasingly important role in the discovery of novel therapeutic agents and research tools. Future studies may explore its potential in other areas, such as agrochemicals or materials science, further expanding its impact across multiple disciplines.